Cas no 302-91-0 (Allo-3a-tetrahydro Cortisol)

• Product Name: Allo-3a-tetrahydro Cortisol
• CAS No: 302-91-0
• MF: C₂₁H₃₄O₅
• MW: 366.49166727066
• CID: 309363
• PubChem ID: 92748
• Update Time: 2025-06-11

Allo-3a-tetrahydro Cortisol Chemical and Physical Properties

Names and Identifiers

• Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3a,5a,11b)-
• Allo-3α-tetrahydro Cortisol
• 5A-PREGNANE-3A,11B,17A,21-TETROL-20-ONE
• 5a-Tetrahydrocortisol
• ALLO THF
• Allotetrahydrocortisol
• KENDALL'S COMPOUND 'C'
• KENDALL'S COMPUND ''C''
• REICHSTEIN'S SUBSTANCE 'C'
• A30U7U312E
• 3a-Allotetrahydrocortisol
• Allopregnane-3.alpha.,11.beta.,17.alpha.,21-tetrol-20-one
• Allotetrahydrocompound F
• Compound F, allotetrahydro-
• 5.alpha.-Pregnan-20-one,11.beta.,17,21-tetrahydroxy-
• 17-(1-KETO-2-HYDROXYETHYL)ANDROSTANE-3,11,17-TRIOL
• Cortisol, allotetrahydro-
• 3.ALPHA.,11.BETA.,17,21-TETRAHYDROXY-20-OXO-5.ALPHA.-PREGNANE
• LMST02030200
• Pregnan-20-one, 3,11,17,21-tetrahydroxy-, (3.alpha.,5.alpha.,11.beta.)-
• 3-alpha,11-beta,17-alpha,21-Tetrahydroxy-5-alpha-pregnan-20-one
• 5.alpha.-Tetrahydrocortisol
• AKOS040740675
• Reichstein's substance C
• 3.ALPHA.-ALLOTETRAHYDROCORTISOL
• allo-3alpha-Tetrahydrocortisol
• NSC 86469
• 3,11,17,21-Tetrahydroxypregnan-20-one
• Allo-Tetrahydrocortisol
• 3a,5a-Tetrahydrocortisol
• 2-hydroxy-1-((3R,8S,9S,10S,11S,13S,14S,17R)-3,11,17-trihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
• Wintersteiner's compound D
• Allocortisol, tetrahydro-
• Tetrahydroallocortisol
• a-THF
• PD126220
• Allopregnane-3alpha,11beta,17alpha,21-tetrol-20-one
• A-tetrahydro Cortisol
• 3.ALPHA.,11.BETA.,17,21-TETRAHYDROXY-5.ALPHA.-PREGNAN-20-ONE
• .alpha.-THF
• tetrahydro-Allocortisol
• ATHF
• 3alpha,5alpha-Tetrahydrocortisol
• Allo-3a-tetrahydro Cortisol
• 3.alpha.,5.alpha.-Tetrahydrocortisol
• NSC-86469
• CS-0059329
• Allo-3
• DTXSID80861575
• EINECS 206-131-1
• AODPIQQILQLWGS-FDSHTENPSA-N
• Allopregnane-3a,11b,17a,21-tetrol-20-one
• 302-91-0
• 3a,11b,17,21-Tetrahydroxy-5a-pregnan-20-one
• ALLOPREGNANE-3.ALPHA.,11.BETA.,17.ALPHA.,21-TETROL-20-ONE [MI]
• Pregnan-20-one, 3,11,17,21-tetrahydroxy-, (3alpha,5alpha,11beta)-
• 3a,11b,17a,21-Tetrahydroxy-5a-pregnan-20-one
• CHEBI:89627
• SCHEMBL5609666
• 2-hydroxy-1-[(3R,5S,8S,9S,10S,11S,13S,14S,17R)-3,11,17-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• Allopregnane-3a,11b,21-tetrol-20-one
• Allo-3a-tetrahydrocortisol
• 5a-Pregnane-3a,11b,17a,21-tetraol-20-one
• 5alpha-Pregnan-20-one, 3alpha,11beta,17,21-tetrahydroxy-
• 3alpha, 5alpha-Tetrahydrocortisol
• alpha-THF
• allotetrahydro-Cortisol
• Allo-3?-tetrahydro Cortisol
• Allo-3alpha-tetrahydro cortisol
• UNII-A30U7U312E
• allotetrahydro-Compound f
• allo-3.alpha.-Tetrahydrocortisol
• Kendall's compound C
• NSC86469
• Q27161825
• (3.ALPHA.,5.ALPHA.,11.BETA.)-3,11,17,21-TETRAHYDROXYPREGNAN-20-ONE
• HY-113215
• Pregnan-20-one,11,17,21-tetrahydroxy-, (3.alpha.,5.alpha.,11.beta.)-
• Allopregnane-3.alpha.,17.alpha.,21-tetrol-20-one
• 5alpha-Tetrahydrocortisol
• DB-228096
• 1ST174497-100A
• Allo-3alpha-Tetrahydro cortisol Solution in Acetonitrile, 100ug/mL

• Inchi： 1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-16,18,22-24,26H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： AODPIQQILQLWGS-FDSHTENPSA-N
• SMILES： O[C@H]1C[C@]2(C)[C@@](C(CO)=O)(CC[C@H]2[C@@H]2CC[C@H]3C[C@@H](CC[C@]3(C)[C@H]21)O)O

Computed Properties

• Exact Mass: 366.24100
• Monoisotopic Mass: 366.240624
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98
• XLogP3: 2.5

Experimental Properties

• Density: 1.253
• Melting Point: 253-255°C
• Boiling Point: 545.1°Cat760mmHg
• Flash Point: 297.6°C
• Refractive Index: 1.579
• PSA: 97.99000
• LogP: 1.65330
• Specific Rotation: D21 +59.7° (c = 0.34 in methanol)

Allo-3a-tetrahydro Cortisol Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids

Additional information on Allo-3a-tetrahydro Cortisol

Allo-3α-Tetrahydrocortisol (CAS No. 302-91-0): A Comprehensive Overview

Allo-3α-tetrahydrocortisol (CAS No. 302-91-0) is a significant metabolite of cortisol, a key steroid hormone involved in various physiological processes. This compound has garnered considerable attention in recent years due to its potential applications in clinical diagnostics and therapeutic interventions. This article aims to provide a comprehensive overview of Allo-3α-tetrahydrocortisol, including its chemical structure, biological functions, and recent research developments.

Chemical Structure and Properties

Allo-3α-tetrahydrocortisol is a tetrahydro derivative of cortisol, with the chemical formula C₂₁H₃₄O₅. It is a white crystalline solid that is soluble in organic solvents such as ethanol and methanol. The compound's structure features a four-ring system typical of steroid hormones, with specific hydroxyl and ketone groups that contribute to its biological activity. The presence of the 3α-hydroxy group is particularly noteworthy, as it distinguishes Allo-3α-tetrahydrocortisol from other cortisol metabolites.

Biological Functions and Metabolism

Cortisol, also known as hydrocortisone, plays a crucial role in regulating stress responses, immune function, and metabolism. The conversion of cortisol to Allo-3α-tetrahydrocortisol is an important step in the metabolism of this hormone. This transformation is primarily mediated by the enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is expressed in various tissues, including the liver, adipose tissue, and brain.

Allo-3α-tetrahydrocortisol has been shown to have reduced glucocorticoid activity compared to cortisol, making it less potent in terms of its effects on glucose metabolism and immune function. However, it retains some biological activity and can serve as a biomarker for cortisol metabolism and adrenal function. Recent studies have highlighted the importance of understanding the metabolic pathways of cortisol and its metabolites in the context of various diseases, including metabolic syndrome and stress-related disorders.

Clinical Applications and Diagnostics

The measurement of Allo-3α-tetrahydrocortisol levels in biological samples has become an important tool in clinical diagnostics. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) has emerged as a gold standard method for quantifying this metabolite due to its high sensitivity and specificity. These techniques allow for the accurate detection of Allo-3α-tetrahydrocortisol in urine, plasma, and saliva samples.

In clinical settings, elevated levels of Allo-3α-tetrahydrocortisol can indicate increased cortisol metabolism or overactivity of the hypothalamic-pituitary-adrenal (HPA) axis. This information can be valuable in diagnosing conditions such as Cushing's syndrome, adrenal insufficiency, and stress-related disorders. Additionally, monitoring changes in Allo-3α-tetrahydrocortisol levels can help assess the effectiveness of therapeutic interventions aimed at modulating cortisol metabolism.

Research Developments and Future Directions

The study of Allo-3α-tetrahydrocortisol has expanded significantly in recent years, driven by advances in analytical techniques and a growing understanding of its biological significance. One area of active research involves the role of this metabolite in metabolic disorders. Studies have suggested that altered levels of Allo-3α-tetrahydrocortisol may be associated with insulin resistance and obesity, highlighting its potential as a biomarker for these conditions.

Another promising area is the investigation of Allo-3α-tetrahydrocortisol's role in stress-related disorders. Chronic stress can lead to dysregulation of the HPA axis and altered cortisol metabolism. Research has shown that individuals with chronic stress or post-traumatic stress disorder (PTSD) may exhibit elevated levels of Allo-3α-tetrahydrocortisol. Understanding these changes could provide insights into the pathophysiology of stress-related disorders and inform the development of targeted therapies.

In conclusion, Allo-3α-tetrahydrocortisol (CAS No. 302-91-0) is a biologically significant metabolite with important implications for clinical diagnostics and research. Its unique chemical structure and reduced glucocorticoid activity make it a valuable biomarker for assessing cortisol metabolism and adrenal function. Ongoing research continues to uncover new insights into its role in various physiological processes and diseases, paving the way for innovative diagnostic tools and therapeutic strategies.